1. Home
  2. Product
  3. Reference Standards
  4. (E)-Labd-13-ene-8,15-diol
(E)-Labd-13-ene-8,15-diol (E)-Labd-13-ene-8,15-diol
Brand Name: Vulcanchem
CAS No.: 10267-31-9
VCID: VC0155055
InChI: InChI=1S/C20H36O2/c1-15(10-14-21)7-8-17-19(4)12-6-11-18(2,3)16(19)9-13-20(17,5)22/h10,16-17,21-22H,6-9,11-14H2,1-5H3/b15-10+/t16-,17+,19-,20+/m0/s1
SMILES: CC(=CCO)CCC1C2(CCCC(C2CCC1(C)O)(C)C)C
Molecular Formula: C20H36O2
Molecular Weight: 308.5 g/mol

(E)-Labd-13-ene-8,15-diol

CAS No.: 10267-31-9

Reference Standards

VCID: VC0155055

Molecular Formula: C20H36O2

Molecular Weight: 308.5 g/mol

(E)-Labd-13-ene-8,15-diol - 10267-31-9

CAS No. 10267-31-9
Product Name (E)-Labd-13-ene-8,15-diol
Molecular Formula C20H36O2
Molecular Weight 308.5 g/mol
IUPAC Name (1R,2R,4aS,8aS)-1-[(E)-5-hydroxy-3-methylpent-3-enyl]-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-2-ol
Standard InChI InChI=1S/C20H36O2/c1-15(10-14-21)7-8-17-19(4)12-6-11-18(2,3)16(19)9-13-20(17,5)22/h10,16-17,21-22H,6-9,11-14H2,1-5H3/b15-10+/t16-,17+,19-,20+/m0/s1
Standard InChIKey LEOHDQKUMQKLMP-NUKBDRAPSA-N
Isomeric SMILES C/C(=C\CO)/CC[C@@H]1[C@]2(CCCC([C@@H]2CC[C@@]1(C)O)(C)C)C
SMILES CC(=CCO)CCC1C2(CCCC(C2CCC1(C)O)(C)C)C
Canonical SMILES CC(=CCO)CCC1C2(CCCC(C2CCC1(C)O)(C)C)C
Appearance Powder
Synonyms [1R-[1α(E),2β,4aβ,8aα]]-Decahydro-1-(5-hydroxy-3-methyl-3-pentenyl)-2,5,5,8a-tetramethyl-2-naphthalenol; (1R,2R,4aS,8aS)-Decahydro-1-[(3E)-5-hydroxy-3-methyl-3-pentenyl]-2,5,5,8a-tetramethyl-2-naphthalenol; (8R)-trans-Labd-13-ene-8,15-diol; (13E)-13-
PubChem Compound 5471228
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19